Cas no 1780459-80-4 (tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

• Product Name: tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• CAS No: 1780459-80-4
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• MDL: MFCD34167886
• CID: 5405232
• PubChem ID: 84646710
• Update Time: 2025-06-29

tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

• MDL： MFCD34167886
• Inchi： 1S/C15H21BrN2O2/c1-14(2,3)20-13(19)18-9-15(4,5)17-11-7-6-10(16)8-12(11)18/h6-8,17H,9H2,1-5H3
• InChI Key： AGGPWLCNPUGVSA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(Br)=C2)NC(C)(C)C1

Additional information on tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate, identified by the CAS number 1780459-80-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tetrahydroquinoxalines, which are known for their versatile applications in drug discovery and materials science. The structure of this compound is characterized by a tetrahydroquinoxaline ring system with a tert-butyl carboxylate substituent at position 1 and a bromine atom at position 7. Additionally, the presence of two methyl groups at position 3 imparts unique electronic and steric properties to the molecule.

The synthesis of tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex structures. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the tetrahydroquinoxaline framework with high precision. The use of palladium catalysts has been particularly effective in forming the carbon-nitrogen bonds essential for this structure.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Recent studies have demonstrated that the bromine substituent at position 7 plays a critical role in modulating the compound's bioactivity. Furthermore, the tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes.

The physical properties of tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for ensuring the compound's stability during storage and handling.

Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its reactivity and stability under different conditions. For example, studies have explored the influence of substituents on the electronic properties of the tetrahydroquinoxaline ring system. These findings have provided valuable insights into designing more potent bioactive molecules.

In conclusion, tert-butyl 7-bromo-3,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.